ethyl (4-fluoro-3-nitrophenyl)carbamate

• IUPAC Name: ethyl N-(4-fluoro-3-nitrophenyl)carbamate
• InChI: InChI=1S/C9H9FN2O4/c1-2-16-9(13)11-6-3-4-7(10)8(5-6)12(14)15/h3-5H,2H2,1H3,(H,11,13)
• InChI Key: VECFDVGVZODXPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC(=C(C=C1)F)[N+](=O)[O-]
• Molecular Formula: C9H9FN2O4
• Molecular Weight: 228.18 g/mol

Description

Ethyl (4-fluoro-3-nitrophenyl)carbamate is a chemical compound that has been widely used in scientific research due to its unique properties. It is a highly reactive molecule that can be easily synthesized and modified, making it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of ethyl (4-fluoro-3-nitrophenyl)carbamate involves the formation of a covalent bond between the carbamate group and the active site of the enzyme. This covalent bond results in the inhibition of enzyme activity, leading to a decrease in the breakdown of acetylcholine and other neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the inhibition of acetylcholinesterase activity, the modulation of neurotransmitter release, and the induction of oxidative stress. These effects have been linked to its potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl (4-fluoro-3-nitrophenyl)carbamate in lab experiments is its high reactivity, which allows for the rapid and efficient modification of biological molecules. However, its high reactivity can also be a limitation, as it can lead to non-specific binding and unwanted side effects.

Future Directions

There are several future directions for the use of ethyl (4-fluoro-3-nitrophenyl)carbamate in scientific research. One potential application is in the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease. Another potential direction is in the study of protein-protein interactions and the development of new tools for the manipulation of biological molecules.
In conclusion, this compound is a valuable chemical compound that has been widely used in scientific research. Its unique properties make it a valuable tool for studying various biological processes, and its potential therapeutic applications make it an exciting area of research for the future.

Synthesis Methods

The synthesis of ethyl (4-fluoro-3-nitrophenyl)carbamate can be achieved through several methods, including the reaction of 4-fluoro-3-nitroaniline with ethyl chloroformate in the presence of a base such as triethylamine. Alternatively, it can be synthesized through the reaction of 4-fluoro-3-nitrophenol with ethyl isocyanate.

Scientific Research Applications

Ethyl (4-fluoro-3-nitrophenyl)carbamate has been used in various scientific research applications, including the study of enzyme kinetics, protein-protein interactions, and drug discovery. It has been shown to be a potent inhibitor of several enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.